Cas no 1209736-86-6 (1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea)

• Product Name: 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea
• CAS No: 1209736-86-6
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 6245498
• PubChem ID: 45559783
• Update Time: 2025-10-30

1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea
• 1-[(thiophen-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• 1209736-86-6
• 1-(thiophen-2-ylmethyl)-3-(thiophen-3-ylmethyl)urea
• F5831-7607
• VU0522301-1
• AKOS024520611

• Inchi： 1S/C11H12N2OS2/c14-11(12-6-9-3-5-15-8-9)13-7-10-2-1-4-16-10/h1-5,8H,6-7H2,(H2,12,13,14)
• InChI Key： VTQOUPOYGCQBHZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCC1=CSC=C1)=O

Computed Properties

• Exact Mass: 252.03910536g/mol
• Monoisotopic Mass: 252.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea

Introduction to 1-(Thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea (CAS No. 1209736-86-6)

1-(Thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea, with the CAS number 1209736-86-6, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiophene and urea moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea consists of two thiophene rings linked through a urea bridge. Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is known for its versatile chemical properties and biological activities. The presence of thiophene rings in the structure contributes to the compound's stability and reactivity, making it an attractive scaffold for drug design.

The urea moiety, on the other hand, is a functional group that is widely used in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. In the context of 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea, the urea bridge not only enhances the compound's solubility but also modulates its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea may have a role in developing novel cancer therapies.

The pharmacokinetic properties of 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have shown that 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea exhibits low cytotoxicity towards normal cells, which is an important consideration for drug development. However, further studies are needed to fully evaluate its safety profile in humans.

The synthesis of 1-(thiophen-2-yl)methyl-3-(thiophen-3-yl)methylurea has been optimized using various synthetic routes, including coupling reactions and condensation reactions. These methods have been refined to improve yield and purity, making the compound more accessible for research and development purposes.

In conclusion, 1-(thiophen-2-y\-l)methyl\-3-\(thio\-phen\-3\-y\-l)\metyl\-ure\-a (CAS No. 1209736\-86\-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, combined with favorable pharmacokinetic properties and low toxicity, makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing the treatment of various diseases.